Cas no 51011-13-3 (1-Phenyl-2-methyl-6-chlorobenzimidazole)

• Product Name: 1-Phenyl-2-methyl-6-chlorobenzimidazole
• CAS No: 51011-13-3
• MF: C₁₄H₁₁ClN₂
• MW: 242.703541994095
• CID: 2118872
• Update Time: 2025-06-08

1-Phenyl-2-methyl-6-chlorobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-methyl-1-phenyl-1H-Benzimidazole
• VKGDGKQNXNKCJU-UHFFFAOYSA-N
• 6-Chloro-2-methyl-1-phenylbenzimidazol
• 1-Phenyl-2-methyl-6-chloro-1H-benzoimidazole
• 6-Chloro-2-methyl-1-phenyl-1H-benzimidazole #
• 1-Phenyl-2-methyl-6-chlorobenzimidazole

• Inchi： 1S/C14H11ClN2/c1-10-16-13-8-7-11(15)9-14(13)17(10)12-5-3-2-4-6-12/h2-9H,1H3
• InChI Key： VKGDGKQNXNKCJU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1)C(C)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Topological Polar Surface Area: 17.8

Additional information on 1-Phenyl-2-methyl-6-chlorobenzimidazole

Introduction to 1-Phenyl-2-methyl-6-chlorobenzimidazole (CAS No. 51011-13-3)

1-Phenyl-2-methyl-6-chlorobenzimidazole, with the CAS number 51011-13-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The unique structural features of 1-Phenyl-2-methyl-6-chlorobenzimidazole make it a valuable candidate for the development of novel therapeutic agents.

The molecular structure of 1-Phenyl-2-methyl-6-chlorobenzimidazole consists of a benzimidazole core with a phenyl group at the 1-position, a methyl group at the 2-position, and a chlorine atom at the 6-position. These substituents contribute to its chemical stability and biological activity. The presence of the phenyl group enhances the lipophilicity of the molecule, which is crucial for its ability to cross cell membranes and reach intracellular targets. The chlorine atom at the 6-position adds further complexity and can influence the compound's interactions with biological receptors.

In recent years, significant research has been conducted to explore the potential applications of 1-Phenyl-2-methyl-6-chlorobenzimidazole. One notable area of interest is its use as an antifungal agent. Studies have shown that this compound exhibits potent antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

Beyond its antifungal properties, 1-Phenyl-2-methyl-6-chlorobenzimidazole has also been investigated for its potential as an antibacterial agent. Research has demonstrated that it can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for the development of new antibiotics, particularly in light of the growing global concern over antibiotic resistance.

In addition to its antimicrobial properties, 1-Phenyl-2-methyl-6-chlorobenzimidazole has shown promise in other therapeutic areas. For instance, studies have indicated that it may have anti-inflammatory effects, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. The anti-inflammatory activity is thought to be mediated through inhibition of pro-inflammatory cytokines and enzymes.

The pharmacokinetic properties of 1-Phenyl-2-methyl-6-chlorobenzimidazole have also been studied in detail. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-Phenyl-2-methyl-6-chlorobenzimidazole. Early results from these trials are promising, with several studies reporting positive outcomes in terms of both safety and therapeutic effectiveness. These findings underscore the potential of this compound as a valuable addition to the arsenal of drugs available for treating various diseases.

In conclusion, 1-Phenyl-2-methyl-6-chlorobenzimidazole (CAS No. 51011-13-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its future use in clinical settings.